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Introduction: The Imperative for Sustainable
Solketal Synthesis

In the global pursuit of greener and more sustainable chemical processes, the valorization of
biomass-derived feedstocks is of paramount importance. Glycerol, a major byproduct of the
biodiesel industry, represents a key platform chemical. Its efficient conversion into value-added
products is crucial for the economic viability of biodiesel production and for fostering a circular
economy. One of the most promising applications for glycerol is its conversion to solketal (2,2-
dimethyl-1,3-dioxolane-4-methanol) through acetalization with acetone.[1][2][3] Solketal is a
versatile compound with a wide range of applications, including as a fuel additive that
enhances octane ratings and reduces particulate emissions, a green solvent, and a building
block in the pharmaceutical and cosmetic industries.[1][2][4][5]

Traditionally, solketal synthesis has been carried out using homogeneous acid catalysts.
However, these processes are often plagued by issues such as corrosion, difficulty in catalyst
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separation and recycling, and the generation of acidic waste streams.[3][6] The adoption of
heterogeneous catalysts offers a compelling solution to these challenges, providing advantages
such as ease of separation, reusability, and reduced environmental impact.[3][7] This guide
provides a comprehensive overview and detailed protocols for the synthesis of solketal using
various classes of solid acid catalysts, intended for researchers, scientists, and professionals in
drug development and chemical manufacturing.

Theoretical Framework: Understanding the Catalytic
Acetalization of Glycerol

The synthesis of solketal from glycerol and acetone is a reversible acetalization reaction
catalyzed by an acid. The generally accepted mechanism, particularly for Brgnsted acid
catalysts, involves the initial protonation of the carbonyl oxygen of acetone.[4] This activation
step enhances the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic
attack by one of the hydroxyl groups of glycerol. A series of subsequent proton transfer and
cyclization steps, followed by the elimination of a water molecule, leads to the formation of the
five-membered ring structure of solketal.[4] Lewis acid catalysts, on the other hand, function by
coordinating with the carbonyl oxygen, thereby activating the acetone molecule.[4]

The success of a heterogeneous catalyst in this reaction hinges on several key properties:

o Acid Site Density and Strength: A higher concentration of accessible acid sites generally
leads to a higher reaction rate. The strength of these sites also plays a crucial role, with
stronger acids typically exhibiting greater activity.[2][4]

» Porosity and Surface Area: A well-developed porous structure and high surface area facilitate
the diffusion of reactants to the active sites and the removal of products, minimizing mass
transfer limitations.[8]

» Hydrophobicity: The reaction produces water as a byproduct, which can deactivate the acid
sites and shift the equilibrium back towards the reactants.[1][2] A hydrophobic catalyst
surface can help to repel water from the active sites, thereby enhancing catalyst stability and
performance.[9][10][11]

A variety of heterogeneous catalysts have demonstrated high efficacy in solketal synthesis,
with ion-exchange resins, zeolites, and functionalized metal oxides being among the most
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extensively studied.[1][2][12]

Catalyst Selection and Performance Overview

The choice of catalyst is a critical determinant of the efficiency and selectivity of solketal
synthesis. Below is a comparative summary of commonly employed heterogeneous catalysts.
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The following protocols provide detailed, step-by-step methodologies for the synthesis of
solketal using two distinct and highly effective heterogeneous catalysts: Amberlyst-15, a widely
used ion-exchange resin, and H-Beta Zeolite, a representative microporous crystalline
aluminosilicate.

Protocol 1: Solketal Synthesis using Amberlyst-15

This protocol outlines the procedure for the acetalization of glycerol with acetone using the
commercially available solid acid catalyst, Amberlyst-15.

Materials:

Glycerol (299.5% purity)

o Acetone (=99.5% purity)

e Amberlyst-15 ion-exchange resin

e Round-bottom flask (250 mL)

» Reflux condenser

o Magnetic stirrer with hotplate

e Thermometer or temperature probe

« Filtration apparatus (e.g., Biichner funnel and filter paper)
» Rotary evaporator

Procedure:

o Catalyst Preparation: Amberlyst-15 is typically used as received. However, to ensure the
removal of any adsorbed moisture, it is recommended to dry the resin in an oven at 60-80°C
for at least 4 hours prior to use.

o Reaction Setup: Assemble a 250 mL round-bottom flask equipped with a magnetic stir bar, a
reflux condenser, and a thermometer.
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e Reactant Charging: In the round-bottom flask, combine glycerol and acetone. A typical molar
ratio of acetone to glycerol is 3:1 to 6:1 to drive the equilibrium towards product formation.
[13][18] For example, for a 3:1 molar ratio, use 9.21 g (0.1 mol) of glycerol and 17.43 g (0.3
mol) of acetone.

o Catalyst Addition: Add the pre-dried Amberlyst-15 catalyst to the reactant mixture. A catalyst
loading of 1-5% by weight of glycerol is generally effective.[13][18] For a 3% loading, add
0.28 g of Amberlyst-15.

e Reaction Execution:
o Begin stirring the mixture to ensure uniform suspension of the catalyst.

o Heat the reaction mixture to the desired temperature, typically between 35°C and 60°C.
[13] The optimal temperature is often reported to be around 60°C.[13][19]

o Maintain the reaction at this temperature under reflux for a specified duration, typically
ranging from 1 to 4 hours.[13][19] Reaction progress can be monitored by taking small
aliquots at regular intervals and analyzing them by gas chromatography (GC).

o Catalyst Separation: After the reaction is complete, cool the mixture to room temperature.
Separate the solid catalyst from the liquid product mixture by filtration. The recovered
catalyst can be washed with acetone, dried, and stored for reuse.

e Product Purification:
o The filtrate contains solketal, unreacted acetone and glycerol, and water as a byproduct.
o Remove the excess acetone using a rotary evaporator.

o The remaining mixture of solketal, glycerol, and water can be further purified by vacuum
distillation or liquid-liquid extraction.[20]

Self-Validation and Quality Control:

» Monitoring Glycerol Conversion: Periodically analyze reaction aliquots using GC to
determine the conversion of glycerol. The reaction is considered complete when the glycerol
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conversion reaches a plateau.

o Catalyst Reusability: The recovered Amberlyst-15 should be tested for its activity in
subsequent reaction cycles. A significant drop in glycerol conversion may indicate catalyst
deactivation.

Protocol 2: Solketal Synthesis using H-Beta Zeolite

This protocol describes the synthesis of solketal using H-Beta zeolite, a catalyst known for its
high thermal stability and water tolerance.[10][11]

Materials:

o Glycerol (=99.5% purity)

o Acetone (=99.5% purity)

o H-Beta Zeolite (e.g., Si/Al ratio of 19)

e Three-necked round-bottom flask (250 mL)
e Reflux condenser

e Mechanical stirrer

» Heating mantle with temperature controller
« Filtration or centrifugation equipment

e Rotary evaporator

Procedure:

» Catalyst Activation: Prior to the reaction, activate the H-Beta zeolite by calcination in a muffle
furnace at 500-550°C for 3-5 hours to remove any adsorbed water and organic impurities.
Allow the catalyst to cool to room temperature in a desiccator before use.

o Reaction Setup: Set up a 250 mL three-necked round-bottom flask with a mechanical stirrer,
a reflux condenser, and a temperature probe connected to a controller.
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e Reactant Charging: Add glycerol and acetone to the flask. An optimal molar ratio of acetone
to glycerol is often found to be in the range of 3:1 to 4:1.[2]

» Catalyst Addition: Introduce the activated H-Beta zeolite to the reactant mixture. A typical
catalyst loading is around 5% by weight of glycerol.[2][12]

¢ Reaction Execution:

o Commence vigorous stirring (e.g., 700 rpm) to ensure good mixing and to overcome
potential mass transfer limitations.[2]

o Heat the reaction mixture to the target temperature, which is often around 60°C.[2][12]

o Allow the reaction to proceed for the desired time, typically 2-4 hours. Monitor the reaction
progress via GC analysis of withdrawn samples.

o Catalyst Recovery: Upon completion, cool the reaction mixture. The zeolite catalyst can be
separated from the liquid product by either filtration or centrifugation. The recovered catalyst
should be washed with acetone, dried, and can be regenerated by calcination for reuse.

e Product Purification: The purification of solketal from the reaction mixture follows the same
procedure as described in Protocol 1, involving the removal of excess acetone by rotary
evaporation followed by vacuum distillation or extraction.

Self-Validation and Quality Control:

» Confirmation of Product Identity: The identity and purity of the synthesized solketal should be
confirmed using analytical techniques such as Gas Chromatography-Mass Spectrometry
(GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.

o Assessment of Catalyst Stability: Evaluate the performance of the regenerated H-Beta
zeolite over several reaction cycles to assess its stability and potential for deactivation.

Visualizing the Process

To better illustrate the experimental workflow and the underlying reaction mechanism, the
following diagrams are provided.
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Figure 1: General experimental workflow for the synthesis of solketal using heterogeneous

catalysts.
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Figure 2: Simplified reaction mechanism for the acid-catalyzed synthesis of solketal.

Conclusion and Future Outlook

The use of heterogeneous catalysts for the synthesis of solketal represents a significant
advancement towards more sustainable chemical production. Catalysts such as Amberlyst-15
and H-Beta zeolite offer high conversions and selectivities under relatively mild conditions,
coupled with the crucial advantages of easy separation and reusability. The protocols detailed
in this guide provide a robust starting point for researchers to explore and optimize this
important reaction.

Future research in this area will likely focus on the development of novel catalytic materials with
enhanced activity, stability, and water tolerance. The design of catalysts from low-cost,
renewable resources and the development of continuous flow processes for solketal production
are also promising avenues for further investigation. By continuing to innovate in catalyst
design and process engineering, the scientific community can further enhance the economic
and environmental benefits of converting waste glycerol into valuable products like solketal.

References

e Fatimah, I., et al. (2019). Glycerol to Solketal for Fuel Additive: Recent Progress in
Heterogeneous Catalysts. Catalysts, 9(8), 643. [Link]

e Pasha, M. K., et al. (2022). Parametric and kinetic study of solvent-free synthesis of solketal
using ion exchange resin. Turkish Journal of Chemistry, 46(3), 881-889. [Link]

e Mabhreni, & Azimatun Nur, M. M. (2018). Heterogeneous catalytic reaction of glycerol with
acetone for solketal production. MATEC Web of Conferences, 154, 01021. [Link]

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/product/b1607183/docs?utm_src=pdf-body-img#application-and-protocol-guide-for-the-synthesis-of-solketal-using-heterogeneous-catalysts
https://www.mdpi.com/2073-4344/9/8/643
https://journals.tubitak.gov.tr/chem/abstract.htm?id=23774
https://www.matec-conferences.org/articles/matecconf/abs/2018/10/matecconf_aichec2018_01021/matecconf_aichec2018_01021.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Fatimah, 1., et al. (2019). Glycerol to Solketal for Fuel Additive: Recent Progress in
Heterogeneous Catalysts. MDPI. [Link]

da Silva, C. X. A, et al. (2021). The Role of the Heterogeneous Catalyst to Produce Solketal
from Biodiesel Waste: The Key to Achieve Efficiency. Molecules, 26(16), 4983. [Link]

Mabhreni. (2018). Heterogeneous catalytic reaction of glycerol with acetone for solketal
production. AIP Conference Proceedings, 2023(1), 020113. [Link]

Mahreni, & Azimatun Nur, M. M. (2018). Heterogeneous catalytic reaction of glycerol with
acetone for solketal production. MATEC Web of Conferences. [Link]

Fatimah, I., et al. (2019). Classification of heterogeneous catalysts for solketal production.
ResearchGate. [Link]

da Silva, C. X. A, et al. (2021). The Role of the Heterogeneous Catalyst to Produce Solketal
from Biodiesel Waste: The Key to Achieve Efficiency. National Center for Biotechnology
Information. [Link]

Li, D., et al. (2022). Synthesis of Solketal from glycerol catalyzed by spherical y-Al203
supported FeCl3. Research Square. [Link]

Ladero, M., et al. (2017). Solventless synthesis of solketal with commercially available
sulfonic acid based ion exchange resins and their catalytic performance. Green Processing
and Synthesis, 6(1), 79-89. [Link]

Mota, C. J. A., et al. (2009). Acetalization of Glycerol over Solid Acid Catalysts. 20th
International Symposium on Chemical Reaction Engineering. [Link]

Ladero, M., et al. (2017). Solventless synthesis of solketal with commercially available
sulfonic acid based ion exchange resins and their catalytic performance. The University of
Manchester. [Link]

da Silva, C. X. A., et al. (2010). Water-tolerant zeolite catalyst for the acetalisation of
glycerol. Green Chemistry, 12(9), 1657-1660. [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://www.mdpi.com/2073-4344/9/8/643
https://www.mdpi.com/1420-3049/26/16/4983
https://pubs.aip.org/aip/acp/article-abstract/2023/1/020113/524316/Heterogeneous-catalytic-reaction-of-glycerol-with
https://www.matec-conferences.org/articles/matecconf/abs/2018/10/matecconf_aichec2018_01021/matecconf_aichec2018_01021.html
https://www.researchgate.net/figure/Classification-of-heterogeneous-catalysts-for-solketal-production_fig2_334693351
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8398802/
https://www.researchsquare.com/article/rs-2179853/v1
https://www.degruyter.com/document/doi/10.1515/gps-2016-0105/html
https://www.ces.uc.pt/iscre20/web/iscre20_proceedings.pdf
https://research.manchester.ac.uk/en/publications/solventless-synthesis-of-solketal-with-commercially-available-s
https://pubs.rsc.org/en/content/articlelanding/2010/gc/c0gc00148k
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Fatimah, 1., et al. (2019). Glycerol to Solketal for Fuel Additive: Recent Progress in
Heterogeneous Catalysts. Semantic Scholar. [Link]

Behera, P., et al. (2024). A facile approach for the synthesis of solketal, a fuel additive, from
biowaste glycerol using transition metal-based solid acid catalysts. RSC Advances, 14(12),
8235-8247. [Link]

Li, D., et al. (2022). Synthesis of Solketal from glycerol catalyzed by spherical y-Al203
supported FeCl3. Research Square. [Link]

da Silva, C. X. A, et al. (2021). Zeolite-based catalysts and other composites used for
glycerol acetalization reactions, with acetone as a substrate and in the absence of an
auxiliary solvent. ResearchGate. [Link]

Pasha, M. K., et al. (2022). Parametric and kinetic study of solvent-free synthesis of solketal
using ion exchange resin. TUBITAK Academic Journals. [Link]

da Silva, C. X. A,, et al. (2011). Kinetics of the solketal hydrolysis at 80 o C in the presence
of 1.5 mmol of acid sites of amberlyst-15 and different water:ketal molar ratios.
ResearchGate. [Link]

Li, D., et al. (2022). Mechanism for the formation of solketal reaction. ResearchGate. [Link]

da Silva, C. X. A, et al. (2010). Water-tolerant zeolite catalyst for the acetalisation of
glycerol. ResearchGate. [Link]

da Silva, C. X. A, et al. (2022). Easy and Fast Production of Solketal from Glycerol
Acetalization via Heteropolyacids. National Center for Biotechnology Information. [Link]

Babu, B., et al. (2024). Green Synthesis of Solketal from Glycerol Using Metal-Modified
ZSM-5 Zeolite Catalysts: Process Optimization. Research Square. [Link]

Vichare, M. S., et al. (2020). Catalytic acetalization of glycerol. ResearchGate. [Link]

Vannucci, J. A., et al. (2021). Solketal synthesis from ketalization of glycerol with acetone: A
kinetic study over a sulfated zirconia catalyst. Catalysis Today, 372, 169-178. [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://www.semanticscholar.org/paper/Glycerol-to-Solketal-for-Fuel-Additive%3A-Recent-in-Fatimah-Prasetyoko/3b7a544f808f9c095e7b4457e4e1a499388a1b2e
https://pubs.rsc.org/en/content/articlelanding/2024/ra/d4ra05455e
https://www.researchsquare.com/article/rs-2179853/v1
https://www.researchgate.net/figure/Zeolite-based-catalysts-and-other-composites-used-for-glycerol-acetalization-reactions_tbl4_353982464
https://journals.tubitak.gov.tr/chem/abstract.htm?id=23774
https://www.researchgate.net/figure/Kinetics-of-the-solketal-hydrolysis-at-80-o-C-in-the-presence-of-15-mmol-of-acid-sites_fig3_267770857
https://www.researchgate.net/figure/Mechanism-for-the-formation-of-solketal-reaction_fig10_364654519
https://www.researchgate.net/publication/45283403_Water-tolerant_zeolite_catalyst_for_the_acetalisation_of_glycerol
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9571939/
https://www.researchsquare.com/article/rs-3932824/v1
https://www.researchgate.net/figure/Catalytic-acetalization-of-glycerol_fig1_341999602
https://www.researchgate.net/publication/344158475_Solketal_synthesis_from_ketalization_of_glycerol_with_acetone_A_kinetic_study_over_a_sulfated_zirconia_catalyst
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Hartono, R., et al. (2020). Solketal Production by Glycerol Acetalization Using Amberlyst-15
Catalyst. Scilit. [Link]

e Potapenko, O. V., et al. (2012). Recovery of solketal from reaction products by extraction.
Petroleum Chemistry, 52(4), 273-277. [Link]

e Taddeo, F.,, et al. (2021). Kinetic Modeling of Solketal Synthesis from Glycerol and Acetone
Catalyzed by an Iron(lll) Complex. Catalysts, 11(1), 83. [Link]

e dela Cruz, J., et al. (2024). Synthesis of Solketal Catalyzed by Acid-Modified Pyrolytic
Carbon Black from Waste Tires. Catalysts, 14(9), 654. [Link]

e Mahreni. (2018). Solketal Synthesis from Glycerol and Acetone Using Amberlyst-36 Catalyst.
ResearchGate. [Link]

e Sari, D. P., et al. (2021). Synthesis of Solketal from Waste Cooking Oil using Graphene
Oxide (GO) and Sulfuric Acid (H2S04). AIP Conference Proceedings, 2342(1), 030010.
[Link]

e da Silva, M. J., et al. (2020). Solketal synthesis from glycerol and acetone in the presence of
metal salts: A Lewis or Brgnsted acid catalyzed reaction? Semantic Scholar. [Link]

e Mahreni, et al. (2017). Solketal from Glycerol, Aceton, and Ethanol Solution using Woifram
Acid Phosphotungistic Catalyst. MATEC Web of Conferences, 101, 03004. [Link]

e Nanda, M. R., et al. (2017). Synthesis of Solketal from Glycerol and Acetone over Amberlyst-
46 to Produce an Oxygenated Fuel Additive. Periodica Polytechnica Chemical Engineering,
61(2), 127-132. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.scilit.net/article/b52588380e2264b3017f8a70659637c3
https://www.researchgate.net/publication/257697359_Recovery_of_solketal_from_reaction_products_by_extraction
https://www.mdpi.com/2073-4344/11/1/83
https://www.mdpi.com/2073-4344/14/9/654
https://www.researchgate.net/publication/323863749_Solketal_Synthesis_from_Glycerol_and_Acetone_Using_Amberlyst-36_Catalyst
https://pubs.aip.org/aip/acp/article/2342/1/030010/886866
https://www.semanticscholar.org/paper/Solketal-synthesis-from-glycerol-and-acetone-in-a-Silva-Rodrigues/5f8e6c7d3e09804b4d6b1d1c4a03c0b11b5e5f5e
https://www.matec-conferences.org/articles/matecconf/abs/2017/12/matecconf_e3sconf_2017_101_03004/matecconf_e3sconf_2017_101_03004.html
https://pp.bme.hu/ch/article/view/9166
https://www.benchchem.com/product/b1607183?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. researchgate.net [researchgate.net]

2. mdpi.com [mdpi.com]

3. Afacile approach for the synthesis of solketal, a fuel additive, from biowaste glycerol using
transition metal-based solid acid catalysts - RSC Advances (RSC Publishing)
DOI:10.1039/D4RA05455E [pubs.rsc.org]

. mdpi.com [mdpi.com]

. mdpi.com [mdpi.com]

. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
. researchgate.net [researchgate.net]

. researchgate.net [researchgate.net]

.
(] [e0] ~ (o2} ol iy

. hacatsoc.org [nacatsoc.org]

¢ 10. Water-tolerant zeolite catalyst for the acetalisation of glycerol - Green Chemistry (RSC
Publishing) [pubs.rsc.org]

e 11. researchgate.net [researchgate.net]

e 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
¢ 13. semanticscholar.org [semanticscholar.org]

e 14. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

e 15. researchgate.net [researchgate.net]

¢ 16. researchgate.net [researchgate.net]

e 17. Synthesis of Solketal Catalyzed by Acid-Modified Pyrolytic Carbon Black from Waste
Tires - PMC [pmc.ncbi.nlm.nih.gov]

e 18. matec-conferences.org [matec-conferences.org]
e 19. researchgate.net [researchgate.net]
o 20. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Application and Protocol Guide for the Synthesis of
Solketal Using Heterogeneous Catalysts]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1607183/docs#application-and-protocol-guide-for-
the-synthesis-of-solketal-using-heterogeneous-catalysts]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://www.researchgate.net/publication/334696276_Glycerol_to_Solketal_for_Fuel_Additive_Recent_Progress_in_Heterogeneous_Catalysts
https://www.mdpi.com/1996-1073/12/15/2872
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra05455e
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra05455e
https://pubs.rsc.org/en/content/articlehtml/2024/ra/d4ra05455e
https://www.mdpi.com/2079-4991/14/10/828
https://www.mdpi.com/2073-4344/11/1/83
https://assets-eu.researchsquare.com/files/rs-2173222/v1/c9224c04-be55-4250-9153-a8e7ce149928.pdf
https://www.researchgate.net/figure/Classification-of-heterogeneous-catalysts-for-solketal-production_tbl1_334696276
https://www.researchgate.net/publication/364632642_Synthesis_of_Solketal_from_glycerol_catalyzed_by_spherical_g-Al_2_O_3_supported_FeCl_3
https://nacatsoc.org/21nam/data/papers/Paper1742.pdf
https://pubs.rsc.org/en/content/articlelanding/2009/gc/b813564a
https://pubs.rsc.org/en/content/articlelanding/2009/gc/b813564a
https://www.researchgate.net/publication/238132341_Water-tolerant_zeolite_catalyst_for_the_acetalisation_of_glycerol
https://pdfs.semanticscholar.org/6aa6/231929efe7775522e9c4c1eaa2743325025f.pdf
https://www.semanticscholar.org/paper/Heterogeneous-catalytic-reaction-of-glycerol-with-Sulistyo-Hapsari/b7c1bf3e048b900af2e7d15c65c0aa01815b76ba
https://journals.tubitak.gov.tr/cgi/viewcontent.cgi?article=3376&context=chem
https://www.researchgate.net/publication/378257272_Green_Synthesis_of_Solketal_from_Glycerol_Using_Metal-Modified_ZSM-5_Zeolite_Catalysts_Process_Optimization
https://www.researchgate.net/publication/346256193_Solketal_synthesis_from_ketalization_of_glycerol_with_acetone_A_kinetic_study_over_a_sulfated_zirconia_catalyst
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397316/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11397316/
https://www.matec-conferences.org/articles/matecconf/pdf/2019/17/matecconf_rsce18_07004.pdf
https://www.researchgate.net/publication/331225535_Heterogeneous_catalytic_reaction_of_glycerol_with_acetone_for_solketal_production
https://www.researchgate.net/publication/305344773_Recovery_of_solketal_from_reaction_products_by_extraction
https://www.benchchem.com/product/b1607183/docs#application-and-protocol-guide-for-the-synthesis-of-solketal-using-heterogeneous-catalysts
https://www.benchchem.com/product/b1607183/docs#application-and-protocol-guide-for-the-synthesis-of-solketal-using-heterogeneous-catalysts
https://www.benchchem.com/product/b1607183/docs#application-and-protocol-guide-for-the-synthesis-of-solketal-using-heterogeneous-catalysts
https://www.benchchem.com/product/b1607183/docs#application-and-protocol-guide-for-the-synthesis-of-solketal-using-heterogeneous-catalysts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607183?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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